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Compound of Interest

Compound Name: Lymecycline-d8

Cat. No.: B12430255 Get Quote

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and applications of Lymecycline-d8 for researchers, scientists, and drug

development professionals. Lymecycline-d8 is the deuterated form of Lymecycline, a broad-

spectrum tetracycline antibiotic. The incorporation of deuterium isotopes makes it an invaluable

tool in analytical and research settings, particularly as an internal standard for mass

spectrometry-based quantification of Lymecycline.

Chemical Structure and Physicochemical Properties
Lymecycline-d8 is a synthetic derivative of tetracycline, where eight hydrogen atoms have

been replaced by deuterium. This isotopic labeling lends it a greater molecular weight than its

non-deuterated counterpart, Lymecycline, which is crucial for its use as an internal standard in

quantitative analyses.

Table 1: Chemical and Physical Properties of Lymecycline-d8
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Property Value Source

Molecular Formula C₂₉H₃₀D₈N₄O₁₀ [1][2]

Molecular Weight 610.68 g/mol [1][2]

Synonyms

N6-

[[[[(4S,4aS,5aS,6S,12aS)-4-

(Dimethylamino)-1,4,4a,5,5a,6,

11,12a-octahydro-

3,6,10,12,12a-pentahydroxy-6-

methyl-1,11-dioxo-2-

naphthacenyl]carbonyl]amino]

methyl]-L-lysine-d8,

Mucomycin-d8, Tetramyl-d8

[1][2][3]

Appearance Yellow, hygroscopic powder [4]

Solubility
Very soluble in water, slightly

soluble in ethanol (96 per cent)
[4]

Stability
Light and temperature

sensitive
[1]

Table 2: Physicochemical Properties of Lymecycline (Non-deuterated)

Property Value Source

Molecular Formula C₂₉H₃₈N₄O₁₀ [5]

Molecular Weight 602.641 g/mol [6]

Melting Point 192.5°C [7]

LogP 1.027 [7]

Pharmacological Properties and Mechanism of
Action
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Lymecycline exerts its bacteriostatic effect by inhibiting protein synthesis in susceptible

bacteria.[2] This mechanism is fundamental to its efficacy in treating various bacterial

infections, most notably acne vulgaris.[8]

The key steps in its mechanism of action are:

Entry into the bacterial cell: Lymecycline, being lipophilic, can passively diffuse through the

bacterial cell membrane.[8]

Binding to the 30S ribosomal subunit: Inside the bacterium, Lymecycline binds to the 30S

ribosomal subunit.[9]

Inhibition of protein synthesis: This binding prevents the attachment of aminoacyl-tRNA to

the ribosomal acceptor (A) site, thereby halting the elongation of the polypeptide chain and

inhibiting protein synthesis.[9]
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Mechanism of Action of Lymecycline
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Analytical Workflow using Lymecycline-d8

Biological Sample Collection
(e.g., Plasma)

Spiking with Lymecycline-d8
(Internal Standard)

Protein Precipitation

Centrifugation & Supernatant Collection

LC-MS/MS Analysis

Data Processing & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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